Cas no 256525-68-5 (5-Pyrimidinecarbothioamide,4-amino-, hydrate (1:1))

• Product Name: 5-Pyrimidinecarbothioamide,4-amino-, hydrate (1:1)
• CAS No: 256525-68-5
• MF: C₅H₈N₄OS
• MW: 172.208218574524
• CID: 246913
• PubChem ID: 2740315
• Update Time: 2025-04-19

5-Pyrimidinecarbothioamide,4-amino-, hydrate (1:1) Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbothioamide,4-amino-, hydrate (1:1)
• 4-AMINOPYRIMIDINE-5-CARBOTHIOAMIDE HYDRATE
• 5-Pyrimidinecarbothioamide,4-amino-,monohydrate(9CI)
• 4-aminopyrimidine-5-carbothioamideHydrate
• FT-0718201
• SR-01000643948-1
• HMS563G13
• 4-aminopyrimidine-5-carbothioamide;hydrate
• 256525-68-5
• CCG-54885
• AKOS006283537

• Inchi： 1S/C5H6N4S.H2O/c6-4-3(5(7)10)1-8-2-9-4;/h1-2H,(H2,7,10)(H2,6,8,9);1H2
• InChI Key： LJHGPFBPSQRDBH-UHFFFAOYSA-N
• SMILES： S=C(C1=CN=CN=C1N)N.O

Computed Properties

• Exact Mass: 172.04200
• Monoisotopic Mass: 172.04188206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 119.14000
• LogP: 0.91020